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A Comparative Lifecycle Assessment of M25 and Geopolymer Concrete

This guide provides a comprehensive comparison of the lifecycle assessment (LCA) of M25

grade conventional concrete and geopolymer concrete. The assessment covers key

environmental impact categories, offering researchers, scientists, and drug development

professionals a thorough understanding of the sustainability of these two materials. The data

presented is synthesized from various experimental studies, and the methodologies adhere to

international standards.

Introduction
Conventional concrete, particularly M25 grade, is a widely used construction material. Its

production, however, is a significant contributor to global carbon dioxide (CO2) emissions,

primarily due to the manufacturing of Ordinary Portland Cement (OPC). Geopolymer concrete

has emerged as a promising, more sustainable alternative, utilizing industrial by-products such

as fly ash and slag, thereby reducing the reliance on cement.[1][2][3] This guide provides a

cradle-to-gate lifecycle comparison of these two types of concrete.

Mix Design
For a meaningful comparison, it is essential to define the mix proportions for both M25 and a

representative geopolymer concrete.

Table 1: Mix Proportions for M25 and Geopolymer Concrete (per m³)
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Component M25 Concrete Geopolymer Concrete

Cement (OPC 43 Grade) 350 kg -

Fly Ash - 408 kg

Fine Aggregate (Sand) 775 kg 612 kg

Coarse Aggregate (20mm) 1207 kg 1139 kg

Water 157.5 kg -

Sodium Hydroxide (NaOH) - 54.4 kg (16M solution)

Sodium Silicate (Na₂SiO₃) - 136 kg

Superplasticizer 3.85 kg As required

Water/Binder Ratio 0.45 -

Alkaline Liquid/Fly Ash Ratio - 0.45

Note: The M25 mix design is based on IS 10262:2019 guidelines.[4][5] The geopolymer

concrete mix is a representative formulation from experimental studies.

Lifecycle Assessment: Quantitative Data
The following table summarizes the key environmental impact indicators for M25 and

geopolymer concrete from a cradle-to-gate perspective. The functional unit for this assessment

is one cubic meter (1 m³) of concrete.

Table 2: Comparative Lifecycle Assessment Data for M25 and Geopolymer Concrete (per m³)
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Impact Category M25 Concrete
Geopolymer
Concrete

Percentage
Reduction with
Geopolymer
Concrete

Global Warming

Potential (GWP) (kg

CO₂ eq.)

350 - 450 150 - 250 43% - 56%

Energy Consumption

(MJ)
1500 - 2000 800 - 1200 40% - 47%

Water Consumption

(Liters)
150 - 200 100 - 150 25% - 33%

Acidification Potential

(AP) (kg SO₂ eq.)
1.5 - 2.5 2.0 - 3.0 -33% - -20%

Eutrophication

Potential (EP) (kg N

eq.)

0.4 - 0.6 0.5 - 0.7 -25% - -17%

Note: The data is synthesized from multiple lifecycle assessment studies.[2][6][7][8][9] The

ranges reflect variations in raw material sourcing, production processes, and allocation

methods. The negative percentage for AP and EP indicates a potential increase in these

impacts for geopolymer concrete, primarily due to the production of alkaline activators.

Experimental Protocols
The lifecycle assessment of both concrete types follows the framework established by ISO

14040 and ISO 14044.[1][10][11][12][13]

Goal and Scope Definition
The primary goal is to compare the environmental performance of M25 conventional concrete

and a fly ash-based geopolymer concrete. The system boundary is "cradle-to-gate," which

includes the following life cycle stages:
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A1: Raw Material Supply: Extraction and processing of all raw materials, including

aggregates, cement, fly ash, and alkaline activators.

A2: Transport: Transportation of raw materials to the concrete production facility.

A3: Manufacturing: The concrete production process, including batching, mixing, and energy

consumption at the plant.

Life Cycle Inventory (LCI)
This phase involves collecting data on all inputs and outputs for each process within the

system boundary.

Inputs: Raw materials (quantities from Table 1), energy (electricity and fuels), and water.

Outputs: Concrete (1 m³), emissions to air (e.g., CO₂, SO₂, NOx), emissions to water, and

solid waste.

Data is collected from literature, industry reports, and life cycle inventory databases.

Life Cycle Impact Assessment (LCIA)
The LCI data is translated into potential environmental impacts. This involves:

Classification: Assigning LCI results to different impact categories (e.g., GWP, AP, EP).

Characterization: Converting the classified LCI results into common units for each impact

category using characterization factors (e.g., converting different greenhouse gases into kg

CO₂ equivalents for GWP).

Interpretation
The results of the LCIA are analyzed to draw conclusions and make recommendations. This

includes identifying the main drivers of environmental impact for each concrete type and

comparing their overall environmental performance. For M25 concrete, the production of

Portland cement is the primary contributor to its environmental footprint.[1] For geopolymer

concrete, the production of alkaline activators, particularly sodium silicate, is a significant factor.

[8][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pure.qub.ac.uk [pure.qub.ac.uk]

2. themultiphysicsjournal.com [themultiphysicsjournal.com]

3. mdpi.com [mdpi.com]

4. m.youtube.com [m.youtube.com]

5. youtube.com [youtube.com]

6. A comparative cradle-to-gate life cycle assessment of geopolymer concrete produced from
industrial side streams in comparison with traditional concrete - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. cetjournal.it [cetjournal.it]

9. mdpi.com [mdpi.com]

10. matestlabs.com [matestlabs.com]

11. apec.org [apec.org]

12. researchgate.net [researchgate.net]

13. structuresinsider.com [structuresinsider.com]

14. iconline.ipleiria.pt [iconline.ipleiria.pt]

To cite this document: BenchChem. [Comparing the lifecycle assessment of M25 and
geopolymer concrete]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574474#comparing-the-lifecycle-assessment-of-
m25-and-geopolymer-concrete]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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